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Compound of Interest

Compound Name:
Benzyl 4-oxo-2-phenylpiperidine-

1-carboxylate

Cat. No.: B1356190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of Benzyl 4-oxo-2-phenylpiperidine-1-carboxylate. The

information is curated for professionals in the fields of chemical research and drug

development.

Core Chemical Properties
While extensive experimental data for Benzyl 4-oxo-2-phenylpiperidine-1-carboxylate is not

widely available in public literature, the following table summarizes its fundamental chemical

identifiers.[1][2][3] Many physical properties such as melting point, boiling point, and solubility

are not readily available.[2][3]
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Property Value Source

CAS Number 335266-05-2 [1][3]

Molecular Formula C19H19NO3 [1][2][3]

Molecular Weight 309.4 g/mol [1][2]

Purity Specification ≥95% [1]

Physical State Not available [2]

Solubility Not available [2]

Melting Point Not available [2][3]

Boiling Point Not available [2]

Flash Point Not available [2][3]

Synthesis Protocol
A documented method for the synthesis of Benzyl 4-oxo-2-phenylpiperidine-1-carboxylate
involves a conjugate addition reaction. The following protocol is based on established

laboratory procedures.

Experimental Protocol: Synthesis of Benzyl 4-oxo-2-
phenylpiperidine-1-carboxylate
Materials:

Benzyl 4-oxo-3,4-dihydropyridine-1(2H)-carboxylate

Phenylboronic acid

[Rh(cod)2]BF4 (catalyst)

Potassium hydroxide (KOH) solution (1.5 M)

Dioxane
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Standard organic workup reagents (e.g., diethyl ether, saturated sodium bicarbonate

solution, brine, water)

Anhydrous magnesium sulfate or sodium sulfate for drying

Procedure:

In a suitable reaction vessel, dissolve phenylboronic acid (1.3 equivalents) and

[Rh(cod)2]BF4 (0.02 equivalents) in a degassed mixture of 1.5 M potassium hydroxide

solution and dioxane.

Stir the resulting mixture at room temperature for 30 minutes.

Add a solution of Benzyl 4-oxo-3,4-dihydropyridine-1(2H)-carboxylate (1.0 equivalent) in

dioxane to the reaction mixture.

Allow the reaction to proceed, monitoring its progress by a suitable chromatographic

technique (e.g., TLC).

Upon completion, perform an aqueous workup. Pour the reaction mixture into a saturated

solution of sodium bicarbonate.

Extract the aqueous layer with diethyl ether multiple times.

Combine the organic layers and wash sequentially with saturated sodium bicarbonate

solution, brine, and water.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent under reduced pressure to yield the crude product.

Purify the crude product using an appropriate method, such as column chromatography, to

obtain pure Benzyl 4-oxo-2-phenylpiperidine-1-carboxylate.

Visualized Experimental and Logical Workflows
The following diagrams illustrate the synthesis workflow and the potential logical relationships

in the broader context of piperidine derivative applications.
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Synthesis Workflow for Benzyl 4-oxo-2-phenylpiperidine-1-carboxylate
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Synthesis Workflow
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Potential Applications of Piperidine Derivatives

Core Structure

Example Derivative Potential Biological Activities
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Piperidine Derivatives in Drug Discovery

Biological Context and Potential Applications
The piperidine ring is a well-established "privileged scaffold" in medicinal chemistry, forming the

core of numerous biologically active compounds.[4] While specific signaling pathway

involvement for Benzyl 4-oxo-2-phenylpiperidine-1-carboxylate is not yet detailed in the

literature, derivatives of the 2-phenyl-4-oxopiperidine class are of significant interest to

researchers.

Compounds with this core structure are investigated for a range of pharmacological activities.

For instance, various piperidine derivatives have been explored as anticancer, antiviral, and

neuroprotective agents.[4] The structural motifs present in Benzyl 4-oxo-2-phenylpiperidine-
1-carboxylate suggest its potential as an intermediate or a candidate molecule in the
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development of novel therapeutics, particularly as ligands for targets such as sigma receptors,

which are implicated in a variety of central nervous system disorders. Further research is

necessary to elucidate the specific biological targets and mechanisms of action for this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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